Cas no 160146-16-7 (Finrazole)

Finrazole structure
Finrazole structure
Product Name:Finrazole
CAS No:160146-16-7
MF:C18H15FN4O
MW:322.336306810379
CID:65553
PubChem ID:178036
Update Time:2025-04-18

Finrazole Chemical and Physical Properties

Names and Identifiers

    • Finrazole
    • 4-[(1R,2R)-3-(4-Fluorophenyl)-2-hydroxy-1-(1,2,4-triazol-1-yl)propyl]benzonitrile
    • Benzonitrile,4-((1R,2R)-3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-,rel
    • Benzonitrile,4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-,(R*,R*)
    • MPV 2213ad
    • 160146-16-7
    • DTXSID30166805
    • Benzonitrile, 4-((1R,2R)-3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-, rel-
    • Benzonitrile, 4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-, (R*,R*)-
    • SCHEMBL1649445
    • Inchi: 1S/C18H15FN4O/c19-16-7-3-13(4-8-16)9-17(24)18(23-12-21-11-22-23)15-5-1-14(10-20)2-6-15/h1-8,11-12,17-18,24H,9H2/t17-,18-/m1/s1
    • InChI Key: SLJZVZKQYSKYNV-QZTJIDSGSA-N
    • SMILES: FC1C=CC(=CC=1)C[C@H]([C@@H](C1C=CC(C#N)=CC=1)N1C=NC=N1)O

Computed Properties

  • Exact Mass: 322.12300
  • Monoisotopic Mass: 322.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.7Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 558°C at 760 mmHg
  • Flash Point: 291.3°C
  • Refractive Index: 1.631
  • PSA: 74.73000
  • LogP: 2.48188
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